4-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-benzenecarbohydrazide
Description
4-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-benzenecarbohydrazide (4-DHB) is a synthetic compound that has been studied for its potential applications in the fields of biochemistry and physiology. 4-DHB is a member of the benzodioxepin family of compounds and is composed of a benzene ring with two nitrogen atoms and a hydrazide group. This compound has been studied for its ability to interact with and modulate the activity of enzymes, receptors, and other proteins. In addition, 4-DHB has been studied for its potential therapeutic applications in the treatment of various diseases and disorders.
Scientific Research Applications
Synthesis of Metal Complexes
This compound is used in the synthesis of metal complexes. Specifically, it is used in the condensation of 3,4-dihydro-2H-1,5-benzodioxepin-7-amine with salicylaldehyde derivatives/2-hydroxy-1-naphthaldehyde to derive bidentate heterocyclic Schiff base ligands and their sixteen Co (II), Ni (II), Cu (II) and Zn (II) metal complexes .
Antioxidant Activity
The synthesized compounds, including this one, have been tested for their antioxidant ability. The ligand HL4 (4) and Cu (II) complexes have shown significant antioxidant activity .
Antimicrobial Activity
The synthesized compounds have also been evaluated for their antimicrobial activities against various microbial strains such as Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa, Rhizopus oryzae and Candida albicans . The ligand HL2 (2) and Zn (II) complexes have demonstrated excellent antimicrobial activities .
Anti-inflammatory Activity
The synthesized compounds have been tested for their anti-inflammatory activities using the egg albumin assay. The ligand HL2 (2) and Zn (II) complexes have shown excellent anti-inflammatory activities .
Cytotoxic Study
A cytotoxic study was carried out for the most potent antimicrobial and anti-inflammatory HL2 (2), HL3 (3) ligands and their (9 – 16) metal complexes on Vero cell lines using a calorimetric assay .
Molecular Docking Studies
Molecular docking studies were conducted to understand the interaction modes and binding affinity of these compounds with the active sites of Staphylococcus aureus S1: DHFR, Escherichia coli DNA gyrase B and Candida albicans sterol-14-alpha-demethylase enzymes .
properties
IUPAC Name |
4-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)benzohydrazide |
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InChI |
InChI=1S/C16H16N2O3/c17-18-16(19)12-4-2-11(3-5-12)13-6-7-14-15(10-13)21-9-1-8-20-14/h2-7,10H,1,8-9,17H2,(H,18,19) |
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InChI Key |
PMKGRXVEIAIQCO-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
C1COC2=C(C=C(C=C2)C3=CC=C(C=C3)C(=O)NN)OC1 |
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| Source | PubChem | |
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Molecular Formula |
C16H16N2O3 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID301174623 |
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| Record name | 4-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)benzoic acid hydrazide | |
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Molecular Weight |
284.31 g/mol |
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| Source | PubChem | |
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Product Name |
4-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-benzenecarbohydrazide | |
CAS RN |
952183-14-1 |
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| Record name | 4-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)benzoic acid hydrazide | |
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| Record name | 4-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)benzoic acid hydrazide | |
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